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Compound of Interest

Compound Name: Furan-3-ylethynyltrimethylsilane

Cat. No.: B1316097 Get Quote

An In-depth Technical Guide to Furan-3-ylethynyltrimethylsilane

This technical guide provides a comprehensive overview of the core properties, synthesis,

reactivity, and potential applications of Furan-3-ylethynyltrimethylsilane, a heterocyclic

building block relevant to researchers, scientists, and professionals in drug development.

Core Properties
Furan-3-ylethynyltrimethylsilane is a colorless to yellow liquid. Its fundamental physical and

chemical properties are summarized below.

Property Value Reference

Molecular Formula C₉H₁₂OSi [1][2][3]

Molecular Weight 164.28 g/mol [1][2][3]

CAS Number 465521-19-1 [1][2][3]

Boiling Point 184-186 °C [1][4][5]

Density 0.906 g/mL at 25 °C [1][4][5]

Refractive Index n20/D 1.4910 [1][4]

Flash Point 65 °C (149.0 °F) [1][5]

Purity ≥95% to 97% [1][3]
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Spectroscopic Characterization
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of Furan-
3-ylethynyltrimethylsilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (¹H) NMR spectroscopy is a powerful tool for confirming the structure of Furan-3-
ylethynyltrimethylsilane. The key chemical shifts are detailed below.[6]

Protons
Chemical Shift (δ)
in ppm

Multiplicity Integration

(CH₃)₃Si- 0.23 singlet 9H

Furan-H 6.44 multiplet 1H

Furan-H 7.34 multiplet 1H

Furan-H 7.63 multiplet 1H

Solvent: CDCl₃, Frequency: 400 MHz[6]

Infrared (IR) Spectroscopy

While specific IR data for Furan-3-ylethynyltrimethylsilane is not readily available, the

expected characteristic absorptions would include:

~3130 cm⁻¹ (aromatic C-H stretch)

~2150 cm⁻¹ (C≡C stretch, alkyne)

~1500, ~1450 cm⁻¹ (aromatic C=C stretch)

~1250 cm⁻¹ (Si-CH₃ stretch)

~1180 cm⁻¹ (C-O-C stretch of the furan ring)[7]

Synthesis of Furan-3-ylethynyltrimethylsilane
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A common synthetic route to Furan-3-ylethynyltrimethylsilane involves the reaction of 3-(2,2-

dibromovinyl)furan with n-butyllithium followed by quenching with chlorotrimethylsilane.[6]

Experimental Protocol

A solution of 3-(2,2-dibromovinyl)furan (7.9 mmol) in tetrahydrofuran (THF, 20 mL) is cooled

to -78 °C.[6]

1.6 M n-butyllithium in hexane (16.3 mmol) is added to the stirred solution over 3 minutes.[6]

After 1 hour at -78 °C, the cooling bath is removed, and the mixture is allowed to warm to

room temperature.[6]

The reaction is stirred for an additional 1.5 hours at room temperature.[6]

The mixture is then cooled back to -78 °C, and chlorotrimethylsilane (23.8 mmol) is added

dropwise.[6]

The reaction mixture is allowed to gradually warm to room temperature and is stirred for 19

hours.[6]

The reaction is quenched by pouring it into an ice-cold mixture of diethyl ether and saturated

aqueous sodium bicarbonate solution.[6]

The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether.[6]

The combined organic layers are dried over magnesium sulfate, filtered, and concentrated

under reduced pressure to yield the crude Furan-3-ylethynyltrimethylsilane as a yellow oil.

[6] This crude product can often be used in subsequent steps without further purification.[6]
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Synthesis Workflow of Furan-3-ylethynyltrimethylsilane

Start: 3-(2,2-dibromovinyl)furan in THF

Add n-BuLi at -78 °C

Warm to Room Temperature

Cool to -78 °C

Add TMSCl

Warm to Room Temperature (19h)

Aqueous Workup (Et₂O/NaHCO₃)

Extraction and Drying

End: Crude Furan-3-ylethynyltrimethylsilane

Click to download full resolution via product page

Caption: Synthesis workflow for Furan-3-ylethynyltrimethylsilane.
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Reactivity and Potential Applications
Reactivity

The reactivity of Furan-3-ylethynyltrimethylsilane is primarily dictated by the furan ring, which

is an electron-rich aromatic system.[8] It readily undergoes electrophilic aromatic substitution,

with a preference for substitution at the C2 and C5 positions due to the greater resonance

stabilization of the intermediate carbocation.[9] The trimethylsilyl group on the acetylene can be

easily removed under basic or fluoride-mediated conditions to yield the terminal alkyne, 3-

ethynylfuran, which can then participate in various coupling reactions (e.g., Sonogashira, click

chemistry).

General Electrophilic Aromatic Substitution of Furan

Furan Ring

Resonance-Stabilized
Carbocation Intermediate

+ E⁺

Electrophile (E⁺)

Substituted Furan

- H⁺

Click to download full resolution via product page

Caption: Electrophilic substitution pathway of the furan ring.

Applications in Drug Development

Furan derivatives are important pharmacophores found in a wide range of therapeutic agents,

exhibiting antibacterial, antiviral, anti-inflammatory, and anticancer properties.[10][11][12]

Furan-3-ylethynyltrimethylsilane serves as a valuable building block for the synthesis of

more complex molecules in drug discovery programs.[13] The furan moiety can act as a

bioisostere for a phenyl ring, potentially improving pharmacokinetic properties such as solubility
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and bioavailability.[11] The ethynyltrimethylsilane group provides a handle for introducing the

furan scaffold into target molecules via various cross-coupling methodologies.

Role as a Building Block in Drug Discovery

Synthetic Utility

Drug Development

Furan-3-ylethynyltrimethylsilane

Desilylation

3-Ethynylfuran

Coupling Reactions
(e.g., Sonogashira)

Introduction of Furan Moiety

Lead Compound Modification

Improved Pharmacokinetics

Novel Therapeutic Agents
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Click to download full resolution via product page

Caption: Logical flow of Furan-3-ylethynyltrimethylsilane in synthesis.

Safety and Handling
Furan-3-ylethynyltrimethylsilane is a combustible liquid and requires careful handling in a

well-ventilated area, preferably under a fume hood.[1] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn.[14][15]
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Hazard Information Details Reference

Signal Word Warning [1][4]

Pictogram GHS07 (Exclamation Mark) [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H413: May

cause long lasting harmful

effects to aquatic life.

[1][4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P271: Use only

outdoors or in a well-ventilated

area.P273: Avoid release to

the environment.P302 + P352:

IF ON SKIN: Wash with plenty

of soap and water.P305 +

P351 + P338: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[1][4]

Storage

Store in a well-ventilated

place. Keep cool. It is

recommended to store under

an inert atmosphere (e.g.,

Argon).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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